BE“GH@ Methodological & Application

Check Availability & Pricing

(Z)-2-Chloro-2-butene: A Versatile Precursor in
Organic Synthesis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (Z2)-2-Chloro-2-butene

Cat. No.: B1588157

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

(Z)-2-Chloro-2-butene is a bifunctional organochlorine compound that serves as a valuable
and versatile precursor in modern organic synthesis. Its chemical structure, featuring both a
reactive vinylic chloride and a carbon-carbon double bond, allows for a diverse range of
chemical transformations. This dual reactivity makes it an attractive building block for the
construction of complex molecular architectures, particularly in the development of
pharmaceutical intermediates and novel chemical entities.

Physicochemical Properties

A summary of the key physical and chemical properties of (Z)-2-chloro-2-butene is presented
below.
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Property Value Reference
CAS Number 2211-69-0 [11[2]
Molecular Formula CaH7Cl [31[4]
Molecular Weight 90.55 g/mol [3][4]
Appearance Colorless to light yellow liquid

Boiling Point 66.8 °C [4]

Melting Point -105.8 °C [4]

Density 0.91 g/mL [4]
Refractive Index 1.4170-1.4210 [4]

Applications in Organic Synthesis

The synthetic utility of (Z)-2-chloro-2-butene stems from the distinct reactivity of its two
functional groups: the carbon-chlorine (C-Cl) bond and the carbon-carbon double bond (C=C).
This allows for a variety of transformations, including cross-coupling reactions, nucleophilic
substitutions, and addition reactions.

Palladium-Catalyzed Cross-Coupling Reactions

The vinylic chloride moiety of (Z)-2-chloro-2-butene makes it a suitable substrate for
palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Heck reactions,
enabling the formation of new carbon-carbon bonds.[3] These reactions are fundamental in the
synthesis of substituted alkenes and conjugated systems.

This reaction couples the vinylic chloride with an organoboron compound, typically a boronic
acid or its ester, to form a substituted alkene. This method is widely used for creating carbon-
carbon bonds with high stereoselectivity.

Experimental Workflow: Suzuki-Miyaura Coupling
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BENCHE

Reactants & Catalyst
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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